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Compound of Interest

Compound Name:
Methyl 5-fluoro-1-benzothiophene-

2-carboxylate

Cat. No.: B121314 Get Quote

In-Depth Technical Guide: Methyl 5-fluoro-1-
benzothiophene-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the fundamental physicochemical properties of

Methyl 5-fluoro-1-benzothiophene-2-carboxylate, a key intermediate in pharmaceutical and

agrochemical synthesis.

Core Molecular Data
The foundational quantitative data for Methyl 5-fluoro-1-benzothiophene-2-carboxylate is

summarized below. This information is critical for experimental design, reaction stoichiometry,

and analytical characterization.

Parameter Value Source

Molecular Formula C10H7FO2S [1]

Molecular Weight 210.22 g/mol Calculated
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The relationship between the compound's name, its elemental composition (formula), and its

calculated mass (molecular weight) is a fundamental concept in chemistry. The following

diagram illustrates this logical flow.

Logical relationship of molecular properties
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Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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